90-14-2

1-Iodonaphthalene

In Stock

• CAS RN:
• 90-14-2

• Formula:
• C10H7I

• InChI:
• InChI=1S/C10H7I/c11-10-7-3-5-8-4-1-2-6-9(8)10/h1-7H

• InChIKey:
• NHPPIJMARIVBGU-UHFFFAOYSA-N

• Ultrafast relaxation of 1-iodonaphthalene has been studied by time-resolved femtosecond pump-probe mass spectrometry. 1-Iodonaphthalene undergoes Pd catalyzed cross-coupling reaction (Stille reaction) with 2,4-dimethoxy-6-(trimethylstannyl)pyrimidine to afford 2,4-dimethoxy-6-(naphthalen-1-yl)pyrimidine.
  
  

2,4-Dichloro-3-nitrotoluene

• CAS RN:
• 13790-14-2

• Formula:
• C7H5Cl2NO2

• InChI:
• InChI=1S/C7H5Cl2NO2/c1-4-2-3-5(8)7(6(4)9)10(11)12/h2-3H,1H3

• InChIKey:
• JPGMJOAPBGZPKD-UHFFFAOYSA-N

• 2,4-Dichloro-3-nitrotoluene is a useful research compound. Its molecular formula is C7H5Cl2NO2 and its molecular weight is 206.02 g/mol. The purity is usually 95%.

2-Chloro-4-iodo-6-methoxy-5-(methoxymethyl)pyridine

Usually In Stock

• CAS RN:
• 144290-14-2

• Formula:
• C8H9ClINO2

• InChI:
• InChI=1S/C8H9ClINO2/c1-12-4-5-6(10)3-7(9)11-8(5)13-2/h3H,4H2,1-2H3

• InChIKey:
• QPAGFOXOFQGBMW-UHFFFAOYSA-N

• 2-Chloro-4-iodo-6-methoxy-5-(methoxymethyl)pyridine is a useful research compound. Its molecular formula is C8H9ClINO2 and its molecular weight is 313.52 g/mol. The purity is usually 95%.

N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]-2-[(4-methylphenyl)sulfonylamino]benzamide

In Stock

• CAS RN:
• 330190-14-2

• Formula:
• C23H18IN3O3S2

• InChI:
• InChI=1S/C23H18IN3O3S2/c1-15-6-12-18(13-7-15)32(29,30)27-20-5-3-2-4-19(20)22(28)26-23-25-21(14-31-23)16-8-10-17(24)11-9-16/h2-14,27H,1H3,(H,25,26,28)

• InChIKey:
• DCHSONUPQGJCSW-UHFFFAOYSA-N

• N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]-2-[(4-methylphenyl)sulfonylamino]benzamide is a useful research compound. Its molecular formula is C23H18IN3O3S2 and its molecular weight is 575.44. The purity is usually 95%.

2-(2,3-dihydro-1H-indol-1-yl)propanoic acid

In Stock

• CAS RN:
• 783290-14-2

• Formula:
• C11H13NO2

• InChI:
• InChI=1S/C11H13NO2/c1-8(11(13)14)12-7-6-9-4-2-3-5-10(9)12/h2-5,8H,6-7H2,1H3,(H,13,14)

• InChIKey:
• CJXXGRUDOJACAH-UHFFFAOYSA-N

• 2-(2,3-dihydro-1H-indol-1-yl)propanoic acid is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23. The purity is usually 95%.

3',5'-Difluoro-3-(2-methylphenyl)propiophenone

In Stock

• CAS RN:
• 898790-14-2

• Formula:
• C16H14F2O

• InChI:
• InChI=1S/C16H14F2O/c1-11-4-2-3-5-12(11)6-7-16(19)13-8-14(17)10-15(18)9-13/h2-5,8-10H,6-7H2,1H3

• InChIKey:
• QVYABUASVYJHLY-UHFFFAOYSA-N

• 3',5'-Difluoro-3-(2-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14F2O and its molecular weight is 260.28 g/mol. The purity is usually 95%.

2-[1-(1,3-benzodioxol-5-ylmethyl)imidazol-2-yl]sulfanyl-N-(4-methoxyphenyl)acetamide

In Stock

• CAS RN:
• 872590-14-2

• Formula:
• C20H19N3O4S

• InChI:
• InChI=1S/C20H19N3O4S/c1-25-16-5-3-15(4-6-16)22-19(24)12-28-20-21-8-9-23(20)11-14-2-7-17-18(10-14)27-13-26-17/h2-10H,11-13H2,1H3,(H,22,24)

• InChIKey:
• PJZVGVPMIHXFFR-UHFFFAOYSA-N

• 2-[1-(1,3-benzodioxol-5-ylmethyl)imidazol-2-yl]sulfanyl-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C20H19N3O4S and its molecular weight is 397.45. The purity is usually 95%.

2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(5-chloro-2-methylphenyl)acetamide

In Stock

• CAS RN:
• 893790-14-2

• Formula:
• C20H22ClN3O3S2

• InChI:
• InChI=1S/C20H22ClN3O3S2/c1-3-4-11-24-17-7-5-6-8-18(17)29(26,27)23-20(24)28-13-19(25)22-16-12-15(21)10-9-14(16)2/h5-10,12H,3-4,11,13H2,1-2H3,(H,22,25)

• InChIKey:
• VDDQVRAEGOJFOU-UHFFFAOYSA-N

• 2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(5-chloro-2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C20H22ClN3O3S2 and its molecular weight is 451.98. The purity is usually 95%.

4-butoxy-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)benzamide

In Stock

• CAS RN:
• 893990-14-2

• Formula:
• C22H21N3O2S

• InChI:
• InChI=1S/C22H21N3O2S/c1-2-3-13-27-19-10-6-17(7-11-19)21(26)23-18-8-4-16(5-9-18)20-15-25-12-14-28-22(25)24-20/h4-12,14-15H,2-3,13H2,1H3,(H,23,26)

• InChIKey:
• IBIAUESLAUGOEE-UHFFFAOYSA-N

• 4-butoxy-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)benzamide is a useful research compound. Its molecular formula is C22H21N3O2S and its molecular weight is 391.49. The purity is usually 95%.

4-Methylbenzenesulfonate;1-(2-pyridin-1-ium-1-ylethyl)pyridin-1-ium

Usually In Stock

• CAS RN:
• 199190-14-2

• Formula:
• C26H28N2O6S2

• InChI:
• InChI=1S/C12H14N2.2C7H8O3S/c1-3-7-13(8-4-1)11-12-14-9-5-2-6-10-14;2*1-6-2-4-7(5-3-6)11(8,9)10/h1-10H,11-12H2;2*2-5H,1H3,(H,8,9,10)/q+2;;/p-2

• InChIKey:
• BUVPVMGLSUXURG-UHFFFAOYSA-L

• 4-Methylbenzenesulfonate;1-(2-pyridin-1-ium-1-ylethyl)pyridin-1-ium is a useful research compound. Its molecular formula is C26H28N2O6S2 and its molecular weight is 528.6 g/mol. The purity is usually 95%.

2-[(2-Chloro-3-fluoro-6-nitrophenyl)amino]ethanol

In Stock

• CAS RN:
• 1006390-14-2

• Formula:
• C8H8ClFN2O3

• InChI:
• InChI=1S/C8H8ClFN2O3/c9-7-5(10)1-2-6(12(14)15)8(7)11-3-4-13/h1-2,11,13H,3-4H2

• InChIKey:
• WAHHSJLFAFREMV-UHFFFAOYSA-N

• 2-[(2-Chloro-3-fluoro-6-nitrophenyl)amino]ethanol is a useful research compound. Its molecular formula is C8H8ClFN2O3 and its molecular weight is 234.61. The purity is usually 95%.

(4-benzylpiperidin-1-yl)(3-propoxy-1-propyl-1H-pyrazol-4-yl)methanone

In Stock

• CAS RN:
• 1014090-14-2

• Formula:
• C22H31N3O2

• InChI:
• InChI=1S/C22H31N3O2/c1-3-12-25-17-20(21(23-25)27-15-4-2)22(26)24-13-10-19(11-14-24)16-18-8-6-5-7-9-18/h5-9,17,19H,3-4,10-16H2,1-2H3

• InChIKey:
• PDIXSUGJXPCLRB-UHFFFAOYSA-N

• (4-benzylpiperidin-1-yl)(3-propoxy-1-propyl-1H-pyrazol-4-yl)methanone is a useful research compound. Its molecular formula is C22H31N3O2 and its molecular weight is 369.509. The purity is usually 95%.

N-(5-chloro-2,4-dimethoxyphenyl)-2-((4-ethyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide

In Stock

• CAS RN:
• 1030090-14-2

• Formula:
• C19H20ClN3O5S2

• InChI:
• InChI=1S/C19H20ClN3O5S2/c1-4-23-14-7-5-6-8-17(14)30(25,26)22-19(23)29-11-18(24)21-13-9-12(20)15(27-2)10-16(13)28-3/h5-10H,4,11H2,1-3H3,(H,21,24)

• InChIKey:
• JQYHAGWQMILDSZ-UHFFFAOYSA-N

• N-(5-chloro-2,4-dimethoxyphenyl)-2-((4-ethyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H20ClN3O5S2 and its molecular weight is 469.96. The purity is usually 95%.

Tert-butyl N-(2-[(2,2,2-trifluoroethyl)amino]ethyl)carbamate

In Stock

• CAS RN:
• 1190890-14-2

• Formula:
• C9H17F3N2O2

• InChI:
• InChI=1S/C9H17F3N2O2/c1-8(2,3)16-7(15)14-5-4-13-6-9(10,11)12/h13H,4-6H2,1-3H3,(H,14,15)

• InChIKey:
• DKQRGTCZJUFLDF-UHFFFAOYSA-N

• Tert-butyl N-(2-[(2,2,2-trifluoroethyl)amino]ethyl)carbamate is a useful research compound. Its molecular formula is C9H17F3N2O2 and its molecular weight is 242.24. The purity is usually 95%.

Phenyl 4-((4-fluoro-2-methylphenylsulfonamido)methyl)piperidine-1-carboxylate

In Stock

• CAS RN:
• 1234890-14-2

• Formula:
• C20H23FN2O4S

• InChI:
• InChI=1S/C20H23FN2O4S/c1-15-13-17(21)7-8-19(15)28(25,26)22-14-16-9-11-23(12-10-16)20(24)27-18-5-3-2-4-6-18/h2-8,13,16,22H,9-12,14H2,1H3

• InChIKey:
• UZTUKPKUEATNRA-UHFFFAOYSA-N

• Phenyl 4-((4-fluoro-2-methylphenylsulfonamido)methyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C20H23FN2O4S and its molecular weight is 406.47. The purity is usually 95%.

4-Methoxycarbonyl-1H-pyrazole-5-carboxylic acid

In Stock

• CAS RN:
• 1378690-14-2

• Formula:
• C6H6N2O4

• InChI:
• InChI=1S/C6H6N2O4/c1-12-6(11)3-2-7-8-4(3)5(9)10/h2H,1H3,(H,7,8)(H,9,10)

• InChIKey:
• XBZVQWMXKYSGJA-UHFFFAOYSA-N

• 4-Methoxycarbonyl-1H-pyrazole-5-carboxylic acid is a useful research compound. Its molecular formula is C6H6N2O4 and its molecular weight is 170.124. The purity is usually 95%.

(2-Chlorophenyl)(3-((4-methoxyphenyl)sulfonyl)azetidin-1-yl)methanone

In Stock

• CAS RN:
• 1797690-14-2

• Formula:
• C17H16ClNO4S

• InChI:
• InChI=1S/C17H16ClNO4S/c1-23-12-6-8-13(9-7-12)24(21,22)14-10-19(11-14)17(20)15-4-2-3-5-16(15)18/h2-9,14H,10-11H2,1H3

• InChIKey:
• UOIIHMSSFZDTCE-UHFFFAOYSA-N

• (2-Chlorophenyl)(3-((4-methoxyphenyl)sulfonyl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C17H16ClNO4S and its molecular weight is 365.83. The purity is usually 95%.

N-[[4-(4-Methylazepane-1-carbonyl)phenyl]methyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2201690-14-2

• Formula:
• C18H24N2O2

• InChI:
• InChI=1S/C18H24N2O2/c1-3-17(21)19-13-15-6-8-16(9-7-15)18(22)20-11-4-5-14(2)10-12-20/h3,6-9,14H,1,4-5,10-13H2,2H3,(H,19,21)

• InChIKey:
• MQVOIIWKYIFQCS-UHFFFAOYSA-N

• N-[[4-(4-Methylazepane-1-carbonyl)phenyl]methyl]prop-2-enamide is a useful research compound. Its molecular formula is C18H24N2O2 and its molecular weight is 300.402. The purity is usually 95%.

6-Methyl-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]pyridine-3-carboxylic acid

Usually In Stock

• CAS RN:
• 2248290-14-2

• Formula:
• C13H18N2O4

• InChI:
• InChI=1S/C13H18N2O4/c1-8-6-7-9(11(16)17)10(14-8)15(5)12(18)19-13(2,3)4/h6-7H,1-5H3,(H,16,17)

• InChIKey:
• JKJCXGZKFRVGOY-UHFFFAOYSA-N

• 6-Methyl-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]pyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C13H18N2O4 and its molecular weight is 266.297. The purity is usually 95%.